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1-aminopyrene stock solution preparation DNA
studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Aminopyrene

CAS No.: 1732-23-6

Cat. No.: S705137

Chemical Properties of 1-Aminopyrene

The table below summarizes key physical and chemical properties of 1-Aminopyrene, essential for planning

solution preparation [1] [2].

Property Value /| Description

CAS Number 1606-67-3 [1] [2]

Molecular Formula CieH11N [1] [2]

Molecular Weight 217.27 g/mol [1] [2]

Purity >97.0% [1]

Physical Form Solid powder; colorless crystals or yellow needles [1] [2]
Melting Point 115-119 °C [1] [2]

Solubility in Water Very low (0.576 mg/L at 25°C) [2]
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Research Context and Handling Considerations

While explicit protocols are unavailable, the search results confirm the relevance of 1-aminopyrene to DNA

studies and provide important handling information:

¢ Role in DNA Studies: 1-Aminopyrene is a precursor for fluorescent probes and is used in the
synthesis of fluorescent nanoscale materials for bacterial detection and biosensor applications [1]. Its
metabolite, N-(deoxyguanosin-8-yl)-1-aminopyrene (dGAP), is a predominant DNA adduct formed
from the environmental pollutant 1-nitropyrene and is a key subject in mutagenicity studies [3].

e Handling and Safety: The compound is considered air-sensitive and should be stored under an
inert gas [1]. It is harmful if swallowed or in contact with skin, so appropriate personal protective
equipment (PPE) and careful handling are necessary [1] [2].

Example Experimental Workflow

As a demonstration of the requested format, the Graphviz diagram below outlines a generalized workflow for

a DNA interaction study, which could be adapted for 1-aminopyrene once specific protocol details are found.
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This diagram illustrates a logical flow for a DNA interaction study. The specific steps within "Prepare Stock
Solution" (e.g., solvent choice, concentration) are the critical missing parameters that need to be sourced

from specialized literature or manufacturer protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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